Cas no 2171183-05-2 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171183-05-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6273784
• PubChem ID: 165808324
• Update Time: 2025-05-24

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• EN300-1488531
• 2171183-05-2

• Inchi： 1S/C25H30N2O5/c1-3-5-14-22(23(28)26-21(4-2)24(29)30)27-25(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-22H,3-5,14-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22-/m0/s1
• InChI Key： JCZOUZFTRLBITC-VXKWHMMOSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Introduction to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid (CAS No. 2171183-05-2)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2171183-05-2, represents a pinnacle of molecular design, integrating advanced functional groups to exhibit promising biological activities. Its unique structural framework, characterized by a chiral center and multiple reactive sites, makes it a valuable candidate for further exploration in drug development.

The molecular structure of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid consists of an amino acid derivative linked to a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis due to its stability and ease of removal. This combination not only enhances the solubility and bioavailability of the compound but also opens up avenues for its application in proteomics and peptidomimetics. The presence of multiple stereocenters in its backbone further underscores its potential as a chiral building block for enantioselective synthesis.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage chiral molecules to achieve higher specificity and efficacy. The stereochemistry of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid aligns well with this trend, as it can be tailored to interact selectively with biological targets. This has led to several innovative studies exploring its potential in modulating enzyme activity and inhibiting pathogenic pathways.

One of the most compelling aspects of this compound is its versatility in drug design. The Fmoc moiety not only facilitates its incorporation into peptide chains but also allows for post-synthetic modifications, enabling researchers to fine-tune its pharmacological properties. This adaptability has been exploited in various preclinical studies, where the compound has shown promise as an intermediate in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability.

The pharmacological profile of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid has been extensively investigated in vitro and in vivo. Initial studies have revealed its ability to interact with a range of biological targets, including enzymes and receptors involved in inflammation, pain perception, and metabolic regulation. These findings are particularly intriguing given the growing body of evidence suggesting that chiral molecules can exhibit distinct pharmacological effects compared to their racemic counterparts.

Recent advancements in computational chemistry have further enhanced the understanding of how (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid interacts with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and conformational flexibility, which are critical factors in determining its efficacy as a therapeutic agent. These computational approaches have not only accelerated the drug discovery process but also allowed for the rational design of derivatives with improved pharmacokinetic profiles.

The synthetic pathways for producing this compound have also seen significant innovation. Modern synthetic techniques, such as solid-phase peptide synthesis (SPPS) and flow chemistry, have enabled the efficient construction of complex molecular architectures while maintaining high enantiomeric purity. These advancements have made it feasible to produce large quantities of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid for both research and commercial purposes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science, particularly in the development of chiral catalysts and functional polymers. The ability to incorporate chiral centers into polymers can lead to materials with novel optical and electronic properties, which could revolutionize fields such as optoelectronics and sensor technology.

In conclusion, (CAS No. 2171183-05-2) represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its complex structure, combined with its versatile applications, positions it as a cornerstone molecule for future research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of therapeutic agents and functional materials.